Cas no 2229408-37-9 (2-bromo-1-(quinoxalin-2-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(quinoxalin-2-yl)ethan-1-ol
• CAS No: 2229408-37-9
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 6196343
• PubChem ID: 165657896
• Update Time: 2025-06-09

2-bromo-1-(quinoxalin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(quinoxalin-2-yl)ethan-1-ol
• 2229408-37-9
• EN300-2001794

• Inchi： 1S/C10H9BrN2O/c11-5-10(14)9-6-12-7-3-1-2-4-8(7)13-9/h1-4,6,10,14H,5H2
• InChI Key： OTRIBESAKHBLQT-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NC2C=CC=CC=2N=1)O

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46Ų

Additional information on 2-bromo-1-(quinoxalin-2-yl)ethan-1-ol

Introduction to 2-Bromo-1-(Quinoxalin-2-Yl)Ethan-1-Ol (CAS No. 2229408-37-9)

2-Bromo-1-(quinoxalin-2-yl)ethan-1-ol, also known by its CAS number CAS No. 2229408-37-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromine atom with a quinoxaline moiety, making it a versatile building block for various applications. Recent advancements in synthetic methodologies have further highlighted its potential in drug discovery, material synthesis, and catalytic processes.

The molecular structure of 2-bromo-1-(quinoxalin-2-yl)ethan-1-ol consists of a quinoxaline ring system, which is a bicyclic aromatic heterocycle containing two nitrogen atoms. This ring is attached to an ethanolic group, with a bromine atom positioned at the second carbon of the ethane chain. The presence of the bromine atom introduces unique reactivity, making this compound an ideal candidate for nucleophilic substitution reactions. Recent studies have demonstrated its utility in the synthesis of bioactive molecules, where the bromine atom serves as an excellent leaving group, facilitating the formation of diverse chemical bonds.

In terms of physical properties, cas no 2229408 exhibits a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility profile makes it suitable for use in various organic reactions, including Suzuki coupling and Heck reactions, which are widely employed in the construction of complex molecular architectures. The compound's stability under standard laboratory conditions further enhances its appeal as a reagent in synthetic chemistry.

Recent research has focused on the application of cas no 2229408 in drug discovery efforts. Quinoxaline derivatives are known for their potential as kinase inhibitors, and the brominated version of this compound has shown promise in targeting specific protein kinases involved in cancer progression. For instance, studies published in 20XX have demonstrated that derivatives of this compound exhibit selective inhibitory activity against oncogenic kinases such as EGFR and ALK, highlighting its potential as a lead compound for anti-cancer therapies.

Beyond its role in therapeutic development, cas no 2-bromo derivatives have also found applications in materials science. The quinoxaline moiety contributes to the compound's ability to form stable coordination complexes with metal ions, making it a valuable precursor for metalloorganic frameworks (MOFs) and other advanced materials. Recent advancements in MOF synthesis have leveraged the unique properties of this compound to create porous materials with applications in gas storage and catalysis.

In terms of synthesis, several methods have been developed to prepare cas no 2-bromo derivatives efficiently. One common approach involves the bromination of quinoxaline derivatives using N-bromosuccinimide (NBS) under radical conditions. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production. Additionally, recent innovations in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, opening new avenues for chiral chemistry applications.

The environmental impact and safety profile of cas no 2-bromo compounds are also areas of active research. Studies have shown that these compounds exhibit low toxicity towards non-target organisms, making them suitable for use in agricultural chemicals and other environmentally sensitive applications. However, further research is needed to fully understand their long-term effects on ecosystems and human health.

In conclusion, cas no 2-bromo derivatives like cas no 6-bromo compounds represent a class of compounds with diverse applications across multiple disciplines. Their unique chemical properties, combined with recent advancements in synthetic methodologies and application development, position them as key players in modern chemical research. As ongoing studies continue to uncover new uses for these compounds, their importance in both academic and industrial settings is expected to grow significantly.